Cas no 2137703-17-2 (methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)-2-methylpropanoate dihydrochloride)

• Product Name: methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)-2-methylpropanoate dihydrochloride
• CAS No: 2137703-17-2
• CID: 4640107
• Update Time: 2025-11-07

methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)-2-methylpropanoate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(1h-1,3-benzodiazol-1-yl)-2-methylpropanoate dihydrochloride
• methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)-2-methylpropanoate dihydrochloride

Additional information on methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)-2-methylpropanoate dihydrochloride

Methyl 2-Amino-3-(1H-1,3-Benzodiazol-1-yl)-2-Methylpropanoate Dihydrochloride: A Comprehensive Overview

Methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)-2-methylpropanoate dihydrochloride is a compound with the CAS number 2137703-17-2, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a benzodiazole moiety with an amino group and a methyl ester. The presence of the dihydrochloride counterion suggests that this compound may have applications in drug delivery systems or as an intermediate in the synthesis of more complex molecules.

The benzodiazole ring system is a key feature of this compound, contributing to its potential biological activity. Benzodiazoles are known for their versatility in medicinal chemistry, often serving as scaffolds for the development of anti-inflammatory, antiviral, and anticancer agents. Recent studies have explored the role of benzodiazole-containing compounds in modulating cellular signaling pathways, particularly those involving protein kinases and transcription factors. For instance, researchers have reported that certain benzodiazole derivatives exhibit potent inhibitory activity against enzymes such as cyclin-dependent kinases (CDKs), which are implicated in cancer progression.

The methyl ester group in methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)-2-methylpropanoate dihydrochloride suggests that this compound may undergo hydrolysis under physiological conditions, potentially releasing the corresponding carboxylic acid. This property could be advantageous in drug design, as esters are commonly used to improve the bioavailability of active pharmaceutical ingredients (APIs). Furthermore, the amino group present in the molecule may participate in hydrogen bonding interactions, enhancing its solubility and stability in aqueous environments.

The dihydrochloride form of this compound indicates that it exists as a zwitterionic species in solution. This characteristic can influence its pharmacokinetic properties, such as absorption and distribution. Recent advancements in ion-pairing technology have enabled researchers to exploit such properties for the development of sustained-release drug delivery systems. For example, ion-paired complexes have been shown to improve the oral bioavailability of poorly soluble drugs by enhancing their solubility and permeability across biological membranes.

From a synthetic standpoint, methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)-2-methylpropanoate dihydrochloride can be prepared through a variety of routes. One common approach involves the condensation of o-amino phenol with ketones or aldehydes to form the benzodiazole ring system. Subsequent functionalization steps can then introduce the amino and ester groups. Recent studies have highlighted the use of microwave-assisted synthesis to accelerate these reactions, offering advantages such as reduced reaction times and improved yields.

In terms of applications, this compound has potential uses in both therapeutic and diagnostic contexts. Its ability to modulate cellular signaling pathways makes it a promising candidate for anticancer drug development. Additionally, its structural features may lend themselves to applications in fluorescence-based sensing or imaging technologies. Researchers have recently explored the use of benzodiazole-containing compounds as fluorescent probes for detecting metal ions or biomolecules in vitro.

Looking ahead, further investigation into the pharmacological properties of methyl 2-amino-3-(1H-1,3-benzodiazol-1-yl)-2-methylpropanoate dihydrochloride is warranted. Preclinical studies could provide insights into its efficacy and safety profile, paving the way for clinical trials. Moreover, computational modeling techniques could be employed to predict its binding affinities to target proteins or its potential for off-target effects.

In conclusion, methyl 2-amino-3-(1H-1,3-benzodiazol-1-yll)-2-methylpropanoate dihydrochloride represents a versatile building block with significant potential in drug discovery and materials science. Its unique combination of functional groups and structural features positions it as a valuable tool for researchers across multiple disciplines. As our understanding of this compound continues to grow, so too will its applications in addressing unmet medical needs and advancing technological innovations.